Cas no 112358-67-5 (2,4-dimethylbicyclo[2.2.2]octan-2-ol)

• Product Name: 2,4-dimethylbicyclo[2.2.2]octan-2-ol
• CAS No: 112358-67-5
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 2608596
• PubChem ID: 71336360
• Update Time: 2025-04-21

2,4-dimethylbicyclo[2.2.2]octan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethylbicyclo[2.2.2]octan-2-ol
• DTXSID80764193
• 112358-67-5

• Inchi： 1S/C10H18O/c1-9-5-3-8(4-6-9)10(2,11)7-9/h8,11H,3-7H2,1-2H3
• InChI Key： DTKNGRMAKNQLTL-UHFFFAOYSA-N
• SMILES： OC1(C)CC2(C)CCC1CC2

Computed Properties

• Exact Mass: 154.135765193Da
• Monoisotopic Mass: 154.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų